Cas no 356055-77-1 (4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol)

4-(1H,1H,2H,2H-Perfluorodecyl)benzyl alcohol is a fluorinated aromatic alcohol characterized by its hydrophobic and oleophobic properties due to the perfluorinated alkyl chain. The compound combines the reactivity of a benzyl alcohol group with the low surface energy imparted by the perfluoroalkyl segment, making it useful in surface modification applications. Its structure allows for further functionalization, enabling covalent attachment to substrates or incorporation into polymers. This compound is particularly valuable in creating water- and oil-repellent coatings, antifouling surfaces, and advanced materials requiring controlled wettability. The presence of both aromatic and fluorinated components also enhances thermal and chemical stability, broadening its utility in demanding environments.
4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol structure
356055-77-1 structure
Product Name:4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol
CAS No:356055-77-1
MF:C17H11F17O
MW:554.241504907608
CID:920491
PubChem ID:16211438
Update Time:2025-06-13

4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol
    • [4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)phenyl]methanol
    • (4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)phenyl)methanol
    • 4-(2-perfluorooctyl)ethylbenzylalcohol
    • 4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl)benzyl alcohol
    • DTXSID60583425
    • NS00018995
    • SCHEMBL3426890
    • 356055-77-1
    • AKOS015889317
    • 4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl)benzyl alcohol, >=97%
    • CQOQAOKSHAECHG-UHFFFAOYSA-N
    • Inchi: 1S/C17H11F17O/c18-10(19,6-5-8-1-3-9(7-35)4-2-8)11(20,21)12(22,23)13(24,25)14(26,27)15(28,29)16(30,31)17(32,33)34/h1-4,35H,5-7H2
    • InChI Key: CQOQAOKSHAECHG-UHFFFAOYSA-N
    • SMILES: FC(C(C(CCC1C=CC(CO)=CC=1)(F)F)(F)F)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 554.05400
  • Monoisotopic Mass: 554.0538437g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.5

Experimental Properties

  • Melting Point: 81-85 °C
  • PSA: 20.23000
  • LogP: 7.12090

4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol Pricemore >>

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Additional information on 4-(1h,1h,2h,2h-perfluorodecyl)benzyl alcohol

Recent Advances in the Study of 4-(1H,1H,2H,2H-Perfluorodecyl)benzyl Alcohol (CAS: 356055-77-1) and Its Applications in Chemical Biology and Medicine

The compound 4-(1H,1H,2H,2H-perfluorodecyl)benzyl alcohol (CAS: 356055-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in biomedical applications.

Recent studies have highlighted the compound's amphiphilic nature, attributed to the combination of a hydrophobic perfluorinated chain and a hydrophilic benzyl alcohol group. This dual characteristic makes it a promising candidate for applications such as drug delivery systems, surface modification, and as a building block for more complex fluorinated molecules. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy in enhancing the stability of lipid-based nanoparticles, thereby improving drug encapsulation and release profiles.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-(1H,1H,2H,2H-perfluorodecyl)benzyl alcohol. A novel catalytic approach using palladium-based catalysts was reported in ACS Catalysis, achieving a yield of over 85% with minimal byproducts. This method not only improves scalability but also aligns with green chemistry principles by reducing the use of hazardous reagents.

The biomedical applications of this compound are particularly noteworthy. Research published in Biomaterials Science explored its use in creating anti-fouling coatings for medical devices. The perfluorinated chain effectively repels proteins and cells, reducing biofilm formation and improving device longevity. Additionally, its incorporation into polymeric matrices has shown promise in developing biocompatible materials for tissue engineering.

Despite these advancements, challenges remain. The environmental persistence of perfluorinated compounds raises concerns about long-term ecological impact. Recent regulatory reviews by the European Chemicals Agency (ECHA) have called for further toxicological studies to assess the safety profile of 4-(1H,1H,2H,2H-perfluorodecyl)benzyl alcohol, particularly its biodegradability and potential bioaccumulation.

In conclusion, 4-(1H,1H,2H,2H-perfluorodecyl)benzyl alcohol represents a versatile compound with significant potential in chemical biology and medicine. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications, while addressing environmental and safety considerations. Future directions may include the development of biodegradable analogs and the exploration of its use in targeted drug delivery systems.

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